Cas no 58763-45-4 (3-Hexanone, 2-bromo-2,4,4,5,5-pentamethyl-)

3-Hexanone, 2-bromo-2,4,4,5,5-pentamethyl- structure
58763-45-4 structure
Product Name:3-Hexanone, 2-bromo-2,4,4,5,5-pentamethyl-
CAS No:58763-45-4
MF:C11H21BrO
MW:249.187843084335
CID:340972
PubChem ID:71443368
Update Time:2025-04-19

3-Hexanone, 2-bromo-2,4,4,5,5-pentamethyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Hexanone, 2-bromo-2,4,4,5,5-pentamethyl-
    • 2-bromo-2,4,4,5,5-pentamethylhexan-3-one
    • DTXSID70852194
    • 58763-45-4
    • Inchi: 1S/C11H21BrO/c1-9(2,3)10(4,5)8(13)11(6,7)12/h1-7H3
    • InChI Key: XPPWKHFZJKAFPH-UHFFFAOYSA-N
    • SMILES: BrC(C)(C)C(C(C)(C)C(C)(C)C)=O

Computed Properties

  • Exact Mass: 248.07763
  • Monoisotopic Mass: 248.07758g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent